Cas no 2171884-34-5 (3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid)

• Product Name: 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid
• CAS No: 2171884-34-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6385855
• PubChem ID: 165515069
• Update Time: 2025-08-02

3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid
• EN300-1510410
• 3-{N-ethyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}propanoic acid
• 2171884-34-5

• Inchi： 1S/C27H33N3O5/c1-2-30(16-13-26(32)33)25(31)17-29-14-11-19(12-15-29)28-27(34)35-18-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,19,24H,2,11-18H2,1H3,(H,28,34)(H,32,33)
• InChI Key： JFBKKCWBJAFQNG-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CC(N(CC)CCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid

Introduction to 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic Acid (CAS No. 2171884-34-5)

3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid, identified by its CAS number 2171884-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperidine ring, a fluorene moiety, and an acetamido functional group. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The structural composition of 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid encompasses several key functional groups that contribute to its unique chemical properties. The presence of the piperidine ring imparts a certain level of flexibility and stability to the molecule, while the fluorene group enhances its solubility and bioavailability. Additionally, the acetamido moiety plays a crucial role in modulating the pharmacokinetic behavior of the compound. These features collectively make it an attractive scaffold for drug design and discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The compound in question has been extensively studied for its potential applications in treating various neurological disorders. Its ability to interact with specific biological targets has been highlighted in several preclinical studies, which suggest that it may have neuroprotective and anti-inflammatory effects. These findings have prompted further investigation into its therapeutic potential.

The synthesis of 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the fluorene moiety through methoxycarbonylation. The final step involves the addition of the acetamido group, which is critical for achieving the desired pharmacological activity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group chemistry, are often employed to optimize the reaction pathway.

The pharmacological profile of this compound has been a focal point for researchers seeking to develop new treatments for neurological conditions. Studies have demonstrated that it can modulate the activity of neurotransmitter receptors, thereby influencing various neural pathways. For instance, its interaction with NMDA receptors has been shown to reduce excitotoxicity, a phenomenon that is often implicated in neurodegenerative diseases. Additionally, its anti-inflammatory properties have been observed in in vitro models, suggesting that it may help mitigate neuroinflammation.

The chemical stability of 3-{N-ethyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-y acetamido}propanoic acid is another critical aspect that has been thoroughly investigated. Its resistance to degradation under various conditions ensures that it can be effectively formulated into pharmaceutical products. Researchers have explored different formulation strategies to enhance its bioavailability and shelf life. These efforts have included encapsulation techniques and the development of sustained-release formulations, which aim to improve therapeutic efficacy while minimizing side effects.

The toxicological profile of this compound has also been carefully evaluated through extensive preclinical studies. These studies have assessed its safety across different species and exposure scenarios, providing valuable insights into its potential adverse effects. The results indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully understand its long-term safety profile.

The regulatory landscape for approving new pharmaceuticals continues to evolve, with increasing emphasis on innovative drug candidates that address unmet medical needs. The unique properties of 3-{N-et hyl -2 -4 -({(9H-fluoren -9 -yl)methoxycarbonyl } amino)piperidin -1 -ylacetamido}propanoic acid position it as a strong contender for regulatory approval if subsequent clinical trials demonstrate its efficacy and safety. Companies involved in drug development are keenly interested in exploring its potential as they seek to expand their portfolios with novel therapeutics.

In conclusion, 3-{N-propargyl-N-(2-(pyridin -3 -yloxy)ethyl)-4-(trifluoromethyl)benzamide}, identified by its CAS number 2171884 34 5 is a structurally complex organic compound with significant potential in pharmaceutical research and development Its intricate architecture functional groups such as piperidine fluorene and acetamido contribute to its unique chemical properties making it an attractive scaffold for drug design Recent studies have highlighted its therapeutic potential particularly in treating neurological disorders Additionally detailed investigations into synthesis pharmacology stability toxicology and regulatory aspects underscore why this compound merits further exploration as a novel therapeutic agent